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Compound of Interest

Famotidine sulfamoyl
Compound Name: ]
propanamide

Cat. No.: B009646

Essential Safety and Handling Guide for
Famotidine Sulfamoyl Propanamide

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Famotidine sulfamoyl propanamide (CAS No.
106433-44-7).[1][2][3] This compound is also known as Famotidine Impurity C or Famotidine
Related Compound C.[1][2] The following procedures are based on best practices for handling
similar pharmaceutical compounds, including famotidine, to ensure laboratory safety and
proper disposal.

Physicochemical and Hazard Data

A summary of key quantitative data for Famotidine and its related compound is presented
below.
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Property Value

) 3-[[2-(diaminomethylideneamino)-1,3-thiazol-4-
Chemical Name _
ylImethylsulfanyl]-N-sulfamoylpropanamide

CAS Number 106433-44-7[1][2]

Molecular Formula C8H14N603S3[1][3]
Molecular Weight 338.42 g/mol [1][2]
Appearance White to Off-White solid[4][5]

Very slightly soluble in water, freely soluble in
Solubilt glacial acetic acid, very slightly soluble in
olubili
Y anhydrous ethanol, practically insoluble in ethyl

acetate. It dissolves in dilute mineral acids.[4]

Short term (days to weeks): 0 - 4°C, dry and
Storage Temperature
dark. Long term (months to years): -20°C.[1]

Causes skin irritation (H315), Causes serious
Hazard Classification eye irritation (H319), May cause respiratory
irritation (H335).[6][7]

Oral LD50 (Famotidine) 4049 mg/kg (Rat)[5]

Operational Plan: Handling and Personal Protective
Equipment (PPE)

A systematic approach to handling Famotidine sulfamoyl propanamide is essential to
minimize exposure and ensure a safe laboratory environment.

Engineering Controls:
o Handle the compound in a well-ventilated area.[8]
» Use a fume hood or other appropriate exhaust ventilation where dust may be generated.[8]

 Facilities should be equipped with an eyewash station and a safety shower.[9]
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Personal Protective Equipment (PPE):
o Eye and Face Protection: Wear safety glasses with side shields or goggles.[6][7][10]
o Skin Protection:

o Gloves: Wear appropriate protective gloves. Nitrile or natural rubber gloves are
recommended.[8][9]

o Clothing: Wear a lab coat or long-sleeved clothing to prevent skin contact.[6]

» Respiratory Protection: If ventilation is inadequate or if dust is generated, use a NIOSH-
approved respirator.[9][10]

Handling Procedures:

e Wash hands thoroughly after handling the compound.[6][7]
e Avoid contact with skin, eyes, and clothing.[6]

e Do not eat, drink, or smoke in the handling area.[4][6]

e Minimize dust generation and accumulation.[11]

 In case of accidental contact:

o Eyes: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids.[6][7] If irritation persists, seek medical attention.[7]

o Skin: Wash off immediately with plenty of water and soap.[7] Remove contaminated
clothing and wash it before reuse.[4][7]

o Inhalation: Move the person to fresh air. If symptoms persist, seek medical attention.[8]

o Ingestion: If conscious, give water to drink. Do not induce vomiting. Seek immediate
medical attention.[5][8]

Disposal Plan
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Proper disposal of Famotidine sulfamoyl propanamide and its containers is critical to prevent
environmental contamination and ensure regulatory compliance.

Waste Characterization:

o Consult with your institution's Environmental Health and Safety (EHS) department to
determine if the compound is considered hazardous waste under local regulations.[12]

Disposal of Unused Product:

e Unused or expired compounds should be disposed of as chemical waste.

» Do not dispose of down the drain or in the regular trash unless explicitly permitted by your
institution's EHS.

e For non-hazardous pharmaceutical waste, it may be incinerated via a licensed disposal
vendor.[12]

Disposal of Contaminated Materials:

o Empty containers should be triple-rinsed (if appropriate) and disposed of according to
institutional guidelines.

» Contaminated PPE and other materials (e.g., weighing paper, spill cleanup supplies) should
be collected in a sealed container, labeled appropriately, and disposed of as chemical waste.
[13]

Spill Cleanup:

Evacuate non-essential personnel from the area.

Wear appropriate PPE as described above.

For solid spills, carefully collect the material using a method that minimizes dust generation
(e.g., using a damp cloth or a filtered vacuum).[13]

Place the spilled material and cleanup supplies into a sealed, labeled container for disposal.
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o Clean the spill area thoroughly with soap and water.[9]

Experimental Workflow and Logical Relationships

The following diagrams illustrate the general workflow for handling chemical reagents in a
laboratory setting and the logical relationship for safety precautions.
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Caption: A generalized workflow for handling chemical reagents in the laboratory.
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Safety Precaution Hierarchy
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Caption: A hierarchical representation of safety precautions for chemical handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact
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